A charge-adaptive nanosystem for prolonged and enhanced in vivo antibiotic delivery†
Chemical Communications Pub Date: 2016-04-04 DOI: 10.1039/C6CC01269H
Abstract
Herein we report on a charge-adaptive nanosystem for prolonged and enhanced in vivo antibiotic delivery. The nanocarrier achieves acid-dependent charge conversion, thus prolonging the circulation time and enhancing antibiotic accumulation in subcutaneous inflammation models.
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